Cas no 2248357-84-6 (1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate)

1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is a specialized organic compound featuring a phthalimide core functionalized with an ethoxyacetate group. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or fine chemicals. The ethoxyacetate moiety enhances solubility and reactivity in nucleophilic substitution or coupling reactions, while the dioxoisoindolinyl group offers stability under various conditions. Its well-defined molecular architecture allows for precise modifications, making it valuable in controlled synthesis processes. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures to maintain integrity.
1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate structure
2248357-84-6 structure
Product Name:1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate
CAS No:2248357-84-6
MF:C12H11NO5
MW:249.219443559647
CID:6005173
PubChem ID:165857200
Update Time:2025-10-06

1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate Chemical and Physical Properties

Names and Identifiers

    • 2248357-84-6
    • 1,3-dioxoisoindolin-2-yl 2-ethoxyacetate
    • EN300-6513135
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate
    • 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate
    • Inchi: 1S/C12H11NO5/c1-2-17-7-10(14)18-13-11(15)8-5-3-4-6-9(8)12(13)16/h3-6H,2,7H2,1H3
    • InChI Key: IUPCQYLCIBEECX-UHFFFAOYSA-N
    • SMILES: O(C(COCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 249.06372245g/mol
  • Monoisotopic Mass: 249.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.9Ų

1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate Pricemore >>

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Additional information on 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate

Comprehensive Overview of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate (CAS No. 2248357-84-6)

1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate (CAS No. 2248357-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its dioxoisoindolinyl core and ethoxyacetate functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug development, particularly in the design of prodrugs and bioactive molecules.

The growing interest in 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate aligns with broader trends in the pharmaceutical sector, where there is a heightened focus on targeted drug delivery and sustainable synthesis. As the demand for green chemistry solutions rises, this compound's potential for efficient and environmentally friendly synthesis methods has become a key area of investigation. Its CAS No. 2248357-84-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is its role in prodrug design. Prodrugs are biologically inactive compounds that convert into active drugs within the body, improving bioavailability and reducing side effects. The ethoxyacetate moiety in this compound offers a promising scaffold for modifying drug solubility and absorption rates, addressing common challenges in oral drug formulation. This has led to its inclusion in studies exploring treatments for chronic diseases, where patient compliance and drug efficacy are critical.

In addition to its pharmaceutical applications, 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is also being investigated for its potential in material science. Its structural features make it a candidate for developing novel polymers and coatings with enhanced stability and performance. Researchers are particularly interested in its ability to form hydrogen bonds and other non-covalent interactions, which could lead to advancements in smart materials and biodegradable plastics.

The synthesis of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate typically involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in catalytic methods and microwave-assisted synthesis have streamlined its production, making it more accessible for industrial applications. These innovations are part of a larger movement toward process intensification in chemical manufacturing, which aims to reduce waste and energy consumption.

From a regulatory perspective, 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is not classified as a hazardous substance, which facilitates its use in various research and commercial settings. However, proper handling and storage are essential to maintain its stability and prevent degradation. Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, aligning with global occupational health and safety standards.

The future of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate looks promising, with ongoing studies exploring its potential in personalized medicine and nanotechnology. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both therapeutic and industrial innovations. Its CAS No. 2248357-84-6 will undoubtedly remain a key identifier in research publications and patent filings for years to come.

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